Cas no 64976-84-7 (3-Benzylmercapto-4-chlorocarbonyl benzaldehyde)

3-Benzylmercapto-4-chlorocarbonyl benzaldehyde structure
64976-84-7 structure
Product Name:3-Benzylmercapto-4-chlorocarbonyl benzaldehyde
CAS No:64976-84-7
MF:C15H11ClO2S
MW:290.764642000198
CID:2793163
PubChem ID:53682313
Update Time:2025-04-21

3-Benzylmercapto-4-chlorocarbonyl benzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-(Benzylsulfanyl)-4-formylbenzoyl chloride
    • BHLVGRTVYWBSFB-UHFFFAOYSA-N
    • DTXSID70705919
    • 64976-84-7
    • 3-benzylmercapto-4-chlorocarbonyl benzaldehyde
    • SCHEMBL11712795
    • 3-Benzylmercapto-4-chlorocarbonyl benzaldehyde
    • Inchi: 1S/C15H11ClO2S/c16-15(18)13-7-6-12(9-17)8-14(13)19-10-11-4-2-1-3-5-11/h1-9H,10H2
    • InChI Key: BHLVGRTVYWBSFB-UHFFFAOYSA-N
    • SMILES: ClC(C1C=CC(C=O)=CC=1SCC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 290.0168285Da
  • Monoisotopic Mass: 290.0168285Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 315
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 59.4Ų
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